16-Dehydropregnenolone acetate

Description

16-Dehydropregnenolone acetate (16-DPA) is a chemical compound employed as a crucial intermediate in the production of various semisynthetic steroids . As 7-ACA is to cephalosporins and 6-APA to penicillins, 16-DPA plays a similar role in steroid synthesis . While its synthesis can be challenging, it serves as a versatile building block that can be derived from more readily available materials and modified to create desired target compounds . 16-DPA is significant in pharmaceutical manufacturing, particularly in producing corticosteroids and sex hormones such as DHEA and prednisolone .

Industrially, 16-DPA can be synthesized from steroidal sapogenins, with diosgenin from Mexican yams and solasodine from specific nightshades being useful sources . It appears as a white to light yellow crystalline powder and is involved in synthesizing pregnane derivatives and glycosides, which have potential anticancer applications . This compound acts as a fundamental precursor, influencing the synthesis of essential hormones for health and wellness .

16-DPA's applications span across the pharmaceutical, nutraceutical, and herbal medicine sectors, facilitating the efficient production of corticosteroids and sex hormones . It is also an important intermediate for preparing dexamethasone, betamethasone, 5α-reductase inhibitors like finasteride, and other related steroidal pharmacophores . Another similar compound is 16-Dehydropregnenolone acetate oxime .

• CAS No.: 979-02-2
• Product Name: 16-Dehydropregnenolone acetate
• Molecular Formula: C23H32O3
• Molecular Weight: 356.5 g/mol
• IUPAC Name: [(3S,8R,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C23H32O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,7,17-18,20-21H,6,8-13H2,1-4H3/t17-,18-,20-,21-,22-,23+/m0/s1
• Standard InChIKey: MZWRIOUCMXPLKV-RFOVXIPZSA-N
• SMILES: CC(=O)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Canonical SMILES: CC(=O)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Appearance: Off-White to Pale Beige Solid
• Purity: > 95%
• Synonyms: Pregnenolone-16-ene Acetate; Abiraterone Impurity 1
• PubChem Compound: 92855
• Last Modified: Aug 15 2023